N-[(4-Pyrrolidin-3-yloxypyridin-2-yl)methyl]acetamide;2,2,2-trifluoroacetic acid

• IUPAC Name: N-[(4-pyrrolidin-3-yloxypyridin-2-yl)methyl]acetamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C12H17N3O2.4C2HF3O2/c1-9(16)15-7-10-6-11(3-5-14-10)17-12-2-4-13-8-12;4*3-2(4,5)1(6)7/h3,5-6,12-13H,2,4,7-8H2,1H3,(H,15,16);4*(H,6,7)
• InChI Key: FXWDJIIWSKZHEC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=NC=CC(=C1)OC2CCNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C20H21F12N3O10
• Molecular Weight: 691.4 g/mol
• CAS No.: 2089257-87-2

Description

“N-[(4-Pyrrolidin-3-yloxypyridin-2-yl)methyl]acetamide;2,2,2-trifluoroacetic acid” is a chemical compound that features a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through various strategies. One approach involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions. Another approach involves the functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring in the molecule contributes to its three-dimensional (3D) structure due to the non-planarity of the ring. The stereogenicity of carbons in the pyrrolidine ring can lead to different biological profiles of drug candidates, due to the different binding mode to enantioselective proteins.

Chemical Reactions Analysis

The pyrrolidine ring in the molecule can undergo various chemical reactions. For example, it can be functionalized with different substituents, leading to a variety of bioactive molecules.

Scientific Research Applications

Synthesis and Chemical Properties

Research in organic chemistry has developed synthetic routes and explored the oxidation reactivity of compounds structurally related to "N-[(4-Pyrrolidin-3-yloxypyridin-2-yl)methyl]acetamide; 2,2,2-trifluoroacetic acid." For instance, the oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides has been studied, detailing the synthesis of these compounds and their reactions with various oxidants, leading to diverse products characterized by spectroscopic methods and X-ray crystallography (Pailloux et al., 2007).

Medicinal Chemistry Applications

In medicinal chemistry, the focus is on designing and synthesizing compounds for potential therapeutic use. For example, research on influenza neuraminidase inhibitors has identified potent inhibitors containing pyrrolidine cores, highlighting the significance of structurally related compounds in developing antiviral drugs (Wang et al., 2001).

Material Science and Catalysis

Compounds with pyrrolidine and pyridine components are also significant in material science and catalysis. For instance, pyridine-N-oxide analogues of DOTA and their gadolinium(III) complexes, which include structures similar to the requested compound, have been synthesized. These complexes exhibit fast water exchange rates, making them promising candidates for MRI contrast agents (Polášek et al., 2009).

Enantioselective Synthesis

The compound and its related structures find applications in enantioselective synthesis. For example, the enantio- and regioselective addition of alkyl methyl ketones to beta-silylmethylene malonate was catalyzed by a pyrrolidine/trifluoroacetic acid combination, demonstrating the importance of these structures in asymmetric synthesis (Chowdhury & Ghosh, 2009).

Future Directions

The future directions in the research and development of pyrrolidine compounds could involve the design of new pyrrolidine compounds with different biological profiles. This could be achieved by exploring the pharmacophore space due to sp3-hybridization and by manipulating the stereochemistry of the molecule.